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Compound of Interest

Compound Name: 1-Bromohept-2-ene

Cat. No.: B2656419 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on (E)-1-Bromohept-2-ene,

a valuable reagent and intermediate in organic synthesis. This document outlines its chemical

and physical properties, detailed experimental protocols for its synthesis, and a logical workflow

for its preparation.

Core Data and Physical Properties
(E)-1-Bromohept-2-ene is an organobromine compound with the chemical formula C₇H₁₃Br.

Its structure features a bromine atom attached to the first carbon and a trans-configured double

bond between the second and third carbons of a heptene chain.

Table 1: Physicochemical Properties of (E)-1-Bromohept-2-ene
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Property Value Source

CAS Number 35349-80-5 -

Molecular Formula C₇H₁₃Br -

Molecular Weight 177.08 g/mol [1]

Boiling Point Data not available -

Density Data not available -

Refractive Index Data not available -

Note: Experimental data for boiling point, density, and refractive index are not readily available

in the searched literature. The provided molecular weight is a computed value.

Synthesis of (E)-1-Bromohept-2-ene: Experimental
Protocol
The synthesis of (E)-1-Bromohept-2-ene can be achieved through the allylic bromination of

trans-2-heptene. A common and effective method involves the use of N-Bromosuccinimide

(NBS) as the bromine source, which allows for selective bromination at the allylic position while

minimizing competing reactions at the double bond. The reaction proceeds via a free-radical

chain mechanism.[2][3]

Detailed Methodology:

Materials:

trans-2-Heptene

N-Bromosuccinimide (NBS)

Carbon tetrachloride (CCl₄) or other suitable inert solvent

Radical initiator (e.g., AIBN - Azobisisobutyronitrile or benzoyl peroxide)

Anhydrous sodium sulfate (Na₂SO₄)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/E_-1-Bromohept-2-ene
https://www.benchchem.com/product/b2656419?utm_src=pdf-body
https://www.benchchem.com/product/b2656419?utm_src=pdf-body
https://www.chemistrysteps.com/allylic-bromination/
https://openstax.org/books/organic-chemistry/pages/10-3-preparing-alkyl-halides-from-alkenes-allylic-bromination
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2656419?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Separatory funnel

Round-bottom flask

Reflux condenser

Heating mantle

Rotary evaporator

Procedure:

Reaction Setup: In a dry round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve trans-2-heptene in carbon tetrachloride.

Addition of Reagents: Add N-Bromosuccinimide and a catalytic amount of a radical initiator

(e.g., AIBN) to the solution.

Reaction Conditions: Heat the reaction mixture to reflux. The reaction is typically initiated by

heat or UV light.[3] The progress of the reaction can be monitored by observing the

consumption of the solid NBS, which is denser than the solvent and will be converted to

succinimide, a less dense solid that floats.

Work-up: Once the reaction is complete, cool the mixture to room temperature. Filter the

mixture to remove the succinimide byproduct.

Extraction and Washing: Transfer the filtrate to a separatory funnel. Wash the organic layer

sequentially with water and a saturated sodium bicarbonate solution to remove any

remaining acidic byproducts.

Drying and Solvent Removal: Dry the organic layer over anhydrous sodium sulfate. Filter to

remove the drying agent and remove the solvent under reduced pressure using a rotary

evaporator.

Purification: The crude product can be purified by fractional distillation under reduced

pressure to yield pure (E)-1-Bromohept-2-ene.
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Logical Workflow and Reaction Pathway
The synthesis of (E)-1-Bromohept-2-ene from trans-2-heptene via allylic bromination follows a

well-established radical chain mechanism.
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Caption: Workflow for the synthesis of (E)-1-Bromohept-2-ene.

The key transformation in this synthesis is the selective bromination at the allylic C-H bond,

which is weaker than the vinylic and other aliphatic C-H bonds in the molecule.
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Caption: Radical chain mechanism for allylic bromination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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